5-Chloro-2-nitrobenzene-1-sulfonyl fluoride

• CAS No.: 1996-31-2
• Molecular Formula: C6H3ClFNO4S
• Molecular Weight: 239.61 g/mol
• IUPAC Name: 5-chloro-2-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C6H3ClFNO4S/c7-4-1-2-5(9(10)11)6(3-4)14(8,12)13/h1-3H
• InChI Key: LCLGLCKMCQTHRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)S(=O)(=O)F)[N+](=O)[O-]

Description

5-Chloro-2-nitrobenzene-1-sulfonyl fluoride is a sulfonyl halide derivative characterized by a nitro group at position 2, a chlorine atom at position 5, and a sulfonyl fluoride functional group. Sulfonyl halides are critical intermediates in organic synthesis, pharmaceuticals, and materials science due to their electrophilic sulfonyl group, which facilitates nucleophilic substitution reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-nitrobenzene-1-sulfonyl fluoride typically involves the nitration of 2-chlorobenzenesulfonyl fluoride. The nitration process introduces a nitro group into the benzene ring, resulting in the formation of the desired compound. The reaction conditions often include the use of concentrated nitric acid and sulfuric acid as catalysts .

Industrial Production Methods

In industrial settings, the production of 5-Chloro-2-nitrobenzene-1-sulfonyl fluoride follows similar synthetic routes but on a larger scale. The process involves the careful control of reaction conditions to ensure high yield and purity of the final product. The use of advanced equipment and techniques helps in optimizing the production process .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-nitrobenzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, leading to the formation of different derivatives.

Reduction Reactions: The nitro group can be reduced to an amine group under specific conditions.

Oxidation Reactions: The compound can undergo oxidation to form sulfonic acids or other oxidized products.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols. The reactions are typically carried out in the presence of a base.

Reduction Reactions: Reducing agents such as hydrogen gas with a catalyst (e.g., palladium on carbon) or metal hydrides (e.g., sodium borohydride) are used.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide are employed.

Major Products Formed

Substitution Reactions: Various substituted derivatives depending on the nucleophile used.

Reduction Reactions: Amino derivatives of the original compound.

Oxidation Reactions: Sulfonic acids and other oxidized products.

Scientific Research Applications

5-Chloro-2-nitrobenzene-1-sulfonyl fluoride has several applications in scientific research:

Biology: Employed in the study of enzyme inhibition and protein modification due to its reactive sulfonyl fluoride group.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of agrochemicals, pharmaceuticals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Chloro-2-nitrobenzene-1-sulfonyl fluoride involves its reactivity towards nucleophiles. The sulfonyl fluoride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is exploited in various chemical reactions, including the modification of proteins and enzymes. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 5-chloro-2-nitrobenzene-1-sulfonyl fluoride (inferred properties) with structurally related sulfonyl halides:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent Positions	Key Physical Properties
5-Chloro-2-nitrobenzene-1-sulfonyl fluoride*	—	C₆H₃ClFNO₄S	~237.6 (calc.)	Cl (5), NO₂ (2), SO₂F (1)	Likely solid; mp data unavailable
5-Chloro-2-fluoro-4-nitrobenzene-1-sulfonyl chloride	1803605-95-9	C₆H₂Cl₂FNO₄S	274.06	Cl (5), F (2), NO₂ (4), SO₂Cl (1)	Solid; reactive sulfonyl chloride
2-Chloro-5-nitrobenzenesulfonyl chloride	4533-95-3	C₆H₃ClNO₄S	221.62 (F.W.)	Cl (2), NO₂ (5), SO₂Cl (1)	Likely mp: 60–70°C (analogous)
4-Nitrobenzenesulfonyl chloride	—	C₆H₄ClNO₄S	221.62	NO₂ (4), SO₂Cl (1)	Standard sulfonyl chloride

Notes:

• The position of substituents significantly impacts electronic effects and steric hindrance. For example, the nitro group at position 2 in the target compound may enhance electrophilicity at the sulfonyl group compared to nitro at position 4 .
• Sulfonyl fluoride vs. chloride : Fluorides are generally less reactive but more hydrolytically stable than chlorides, making them suitable for applications requiring prolonged stability .

Biological Activity

5-Chloro-2-nitrobenzene-1-sulfonyl fluoride, a sulfonyl fluoride compound, has garnered attention in recent years due to its significant biological activity, particularly in antibacterial applications. This article synthesizes current research findings and case studies that highlight the compound's mechanisms of action, stability, and potential therapeutic uses.

Chemical Structure and Properties

5-Chloro-2-nitrobenzene-1-sulfonyl fluoride is characterized by the presence of a nitro group ortho to the sulfonyl fluoride moiety. This structural arrangement is crucial for its biological activity, particularly its antibacterial properties. The compound's stability in aqueous environments has been demonstrated, with no hydrolysis observed at neutral pH over extended periods, indicating its potential for therapeutic applications where stability is paramount .

Antibacterial Activity

Research indicates that 5-chloro-2-nitrobenzene-1-sulfonyl fluoride exhibits potent antibacterial activity against various strains of Escherichia coli (E. coli). In a study evaluating a library of sulfonyl fluorides, this compound emerged as one of the most effective agents, with a minimum inhibitory concentration (MIC) of 5.15 µg/mL against a kanamycin-resistant strain of E. coli .

The mechanisms through which 5-chloro-2-nitrobenzene-1-sulfonyl fluoride exerts its antibacterial effects are multifaceted:

• Protein Modification : The sulfonyl fluoride moiety can react with essential bacterial proteins, leading to the formation of reactive intermediates that disrupt cellular functions .
• Nitroreductase Activity : The nitro group is reduced by bacterial nitroreductases, generating toxic intermediates that further damage cellular components. This dual mechanism enhances the compound's efficacy against resistant strains .
• Gene Interaction : Random barcode transposon-site sequencing (RB-TnSeq) studies have identified specific bacterial genes that confer resistance or sensitivity to this compound, highlighting its potential for targeted therapeutic strategies .

Research Findings and Case Studies

Table 1 summarizes the antibacterial activity of 5-chloro-2-nitrobenzene-1-sulfonyl fluoride compared to other known antibiotics:

Treatment/Strain	5-Chloro-2-nitrobenzene-1-sulfonyl fluoride	Nitrofurantoin	Colistin
E. coli KAN-RES	0.66 µg/mL	0.37 µg/mL	0.50 µg/mL
E. coli AMP-RES	10.6 µg/mL	6.0 µg/mL	RES
E. coli SFGH 207	42 µg/mL	6.0 µg/mL	0.50 µg/mL
MRSA	5.28 µg/mL	12 µg/mL	ND
A. baumannii	21 µg/mL	>95 µg/mL	4.0 µg/mL

This table illustrates that 5-chloro-2-nitrobenzene-1-sulfonyl fluoride shows comparable or superior activity against certain resistant strains when compared to established antibiotics like nitrofurantoin and colistin.

Conclusion and Future Directions

The biological activity of 5-chloro-2-nitrobenzene-1-sulfonyl fluoride positions it as a promising candidate for further development in antibacterial therapies, especially in combating resistant bacterial strains. Ongoing research should focus on elucidating its full range of biological effects and optimizing its chemical properties for enhanced efficacy and safety in clinical applications.

Future studies are encouraged to explore potential analogs and derivatives of this compound to expand its therapeutic applicability while minimizing toxicity and enhancing selectivity towards pathogenic bacteria.